302-57-8

n,n-Diethyl-n-methylethanaminium

In Stock

• CAS RN:
• 302-57-8

• Formula:
• C7H18N+

• InChI:
• InChI=1S/C7H18N/c1-5-8(4,6-2)7-3/h5-7H2,1-4H3/q+1

• InChIKey:
• SEACXNRNJAXIBM-UHFFFAOYSA-N

• It is a ganglioblocker Quaternary triethylamine derivative , synthetic
  It is a nicotinic cholinergic blocker and a lipid layers modifier
  It is a ganglioblocker Quaternary triethylamine derivative, synthetic It is a nicotinic cholinergic blocker and a lipid layers modifier
  

4-Tert-butyl-3-(dimethylamino)benzoic acid

• CAS RN:
• 89302-57-8

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-13(2,3)10-7-6-9(12(15)16)8-11(10)14(4)5/h6-8H,1-5H3,(H,15,16)

• InChIKey:
• MJBDBSOUMPDXAH-UHFFFAOYSA-N

• 4-Tert-butyl-3-(dimethylamino)benzoic acid is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29g/mol. The purity is usually 95%.

Amlexanox

In Stock

• CAS RN:
• 68302-57-8

• Formula:
• C16H14N2O4

• InChI:
• InChI=1S/C16H14N2O4/c1-7(2)8-3-4-12-9(5-8)13(19)10-6-11(16(20)21)14(17)18-15(10)22-12/h3-7H,1-2H3,(H2,17,18)(H,20,21)

• InChIKey:
• SGRYPYWGNKJSDL-UHFFFAOYSA-N

• Amlexanox is an anti-inflammatory and anti-allergic compound which is useful in the amelioration of aphthous ulcers (canker sores), commonly used as a 5% topical oral paste. By way of mechanism of action, amlexanox associates with the calcium-binding proteins S100A12 and S100A13, inhibits the release of FGF1, and, at 1 mM, induces changes in the actin cytoskeleton. More recently, amlexanox has been found to inhibit the non-canonical IKK-ε and TANK-binding kinase 1.5
  Amlexanox is an anti-aphthous ulcer drug. Amlexanox inhibits the synthesis and release of inflammatory mediators, including leukotrienes and histamine, from mast cells, neutrophils, and mononuclear cells. Amlexanox also acts as a leukotriene D4 antagonist and a phosphodiesterase inhibitor. Amlexanox decreases the time ulcers take to heal as well as the pain associated with the ulcers.
  Amlexanox, also known ...